Cas no 1352510-32-7 (5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine)

• Product Name: 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine
• CAS No: 1352510-32-7
• MF: C₁₇H₂₀N₂O
• MW: 268.353504180908
• CID: 5149709
• Update Time: 2025-06-18

5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine

• Inchi： 1S/C17H20N2O/c1-2-19-12-6-9-16(19)14-10-11-17(18-13-14)20-15-7-4-3-5-8-15/h3-5,7-8,10-11,13,16H,2,6,9,12H2,1H3
• InChI Key： BGIYLXANXIZRRZ-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)=NC=C(C2CCCN2CC)C=C1

Computed Properties

• Exact Mass: 268.158
• Monoisotopic Mass: 268.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4A^2

Additional information on 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine

5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine: A Comprehensive Overview of CAS No. 1352510-32-7

5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine (CAS No. 1352510-32-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding this intriguing molecule.

The molecular structure of 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine consists of a pyridine ring substituted with a phenoxy group at the 2-position and a 1-ethyl-pyrrolidine moiety at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The pyridine ring, a common heterocyclic aromatic structure, is known for its ability to form hydrogen bonds and participate in various chemical reactions. The phenoxy group, on the other hand, enhances the lipophilicity of the molecule, which is crucial for its ability to cross biological membranes and interact with target proteins.

The pyrrolidine moiety, particularly when substituted with an ethyl group, contributes to the overall conformational flexibility and stability of the molecule. This structural feature is particularly important in drug design, as it can influence the binding affinity and selectivity of the compound towards specific receptors or enzymes. Recent studies have highlighted the importance of these structural elements in modulating the pharmacological properties of 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine.

In terms of biological activity, 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine has been investigated for its potential as a therapeutic agent in various disease models. One notable area of research is its activity as a serotonin receptor modulator. Serotonin receptors play a critical role in regulating mood, sleep, and other physiological processes. Studies have shown that 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine exhibits selective binding to serotonin receptors, particularly the 5-HT₇ subtype. This binding activity has been associated with potential therapeutic benefits in conditions such as depression and anxiety disorders.

Beyond its role as a serotonin receptor modulator, 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Research has demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and potentially alleviating disease symptoms.

The pharmacokinetic properties of 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine have also been studied to assess its suitability as a drug candidate. Pharmacokinetic studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, it shows low toxicity in preclinical studies, which is an essential consideration for drug development.

In recent years, several research groups have focused on optimizing the structure of 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine to enhance its therapeutic potential. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve binding affinity and selectivity towards specific targets. For example, substituting the ethyl group with other alkyl chains or introducing additional functional groups has been shown to enhance the compound's pharmacological properties.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 5-(1-Ethyl-pyrrolidin-2-yl)-2-phenoxy-pyridine (CAS No. 1352510-32-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.